Cas no 2060034-28-6 (ethyl(1,1,1-trifluoro-4-phenylbutan-2-yl)amine hydrochloride)

• Product Name: ethyl(1,1,1-trifluoro-4-phenylbutan-2-yl)amine hydrochloride
• CAS No: 2060034-28-6
• MF: C₁₂H₁₇ClF₃N
• MW: 267.718292951584
• MDL: MFCD30535882
• CID: 4635529
• PubChem ID: 126809378
• Update Time: 2025-11-01

ethyl(1,1,1-trifluoro-4-phenylbutan-2-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, N-ethyl-α-(trifluoromethyl)-, hydrochloride (1:1)
• ethyl(1,1,1-trifluoro-4-phenylbutan-2-yl)amine hydrochloride

• MDL： MFCD30535882
• Inchi： 1S/C12H16F3N.ClH/c1-2-16-11(12(13,14)15)9-8-10-6-4-3-5-7-10;/h3-7,11,16H,2,8-9H2,1H3;1H
• InChI Key： LMXFVLPDLKUCCP-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)CC(C(F)(F)F)NCC.Cl

Additional information on ethyl(1,1,1-trifluoro-4-phenylbutan-2-yl)amine hydrochloride

Professional Introduction to Ethyl(1,1,1-trifluoro-4-phenylbutan-2-yl)amine Hydrochloride (CAS No. 2060034-28-6)

Ethyl(1,1,1-trifluoro-4-phenylbutan-2-yl)amine hydrochloride, a compound with the chemical identifier CAS No. 2060034-28-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and pharmacological applications. The unique structural features of this molecule, particularly the presence of a trifluoromethyl group and a phenyl ring, contribute to its distinctive chemical properties and biological activities.

The molecular structure of ethyl(1,1,1-trifluoro-4-phenylbutan-2-yl)amine hydrochloride consists of an amine functional group attached to a butane chain that is modified by a trifluoromethyl group at the 1-position and a phenyl group at the 4-position. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for further chemical and biological investigations. This structural configuration imparts unique electronic and steric properties that are critical for its interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The trifluoromethyl group is known to enhance metabolic stability and binding affinity, making it a valuable moiety in drug design. The phenyl ring contributes to hydrophobic interactions and can influence the compound's pharmacokinetic profile. Together, these structural elements make ethyl(1,1,1-trifluoro-4-phenylbutan-2-yl)amine hydrochloride a promising candidate for further investigation.

Current research in medicinal chemistry has highlighted the importance of fluorinated compounds in developing next-generation therapeutics. The trifluoromethyl group can significantly alter the pharmacological properties of a molecule by affecting its lipophilicity, metabolic stability, and binding affinity to biological targets. Studies have shown that compounds containing trifluoromethyl groups often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has led to increased interest in exploring the potential of such compounds in treating various diseases.

One of the most exciting areas of research involving ethyl(1,1,1-trifluoro-4-phenylbutan-2-yl)amine hydrochloride is its potential application in treating neurological disorders. Recent studies have demonstrated that amine-based compounds can interact with neurotransmitter receptors and ion channels, potentially leading to new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The unique structural features of this compound make it an attractive candidate for further exploration in this field.

The phenyl ring in ethyl(1,1,1-trifluoro-4-phenylbutan-2-yl)amine hydrochloride also plays a crucial role in its biological activity. Phenyl rings are commonly found in many bioactive molecules and are known to contribute to hydrophobic interactions with biological targets. This can enhance the binding affinity and selectivity of the compound towards specific receptors or enzymes. Additionally, the presence of a phenyl ring can influence the compound's solubility and bioavailability, which are critical factors in drug development.

Another area where ethyl(1,1,1-trifluoro-4-phenylbutan-2-yl)amine hydrochloride shows promise is in anti-inflammatory applications. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular disease, and cancer. By modulating inflammatory pathways, this compound could potentially offer new therapeutic strategies for managing these conditions. Preliminary studies have suggested that amine-based compounds can interact with inflammatory mediators and reduce inflammation-related symptoms.

The development of new drugs often involves extensive screening processes to identify compounds with desirable pharmacological properties. Ethyl(1,1,1-trifluoro-4-phenylbutan-2-yl)amine hydrochloride has been subjected to various biochemical assays to evaluate its potential as a lead compound for drug development. These studies have focused on assessing its interaction with enzymes and receptors relevant to neurological disorders and inflammation. The results have been encouraging, suggesting that this compound may have significant therapeutic potential.

In conclusion, ethyl(1,1,1-trifluoro-4-phenylbutan-2-yl)amine hydrochloride is a structurally unique compound with promising applications in pharmaceutical chemistry. Its combination of a trifluoromethyl group and a phenyl ring contributes to its distinctive chemical properties and biological activities. Current research suggests that this compound may have significant potential in treating neurological disorders、inflammation、and other diseases. Further studies are warranted to fully elucidate its pharmacological properties and explore its therapeutic applications.